Cas no 895518-38-4 ((2R)-α-Tocopherol (Mixture of Diastereomers))

• Product Name: (2R)-α-Tocopherol (Mixture of Diastereomers)
• CAS No: 895518-38-4
• Molecular Formula: C₂₉H₅₀O₂
• Molecular Weight: 430.7061
• CID: 1059139
• PubChem ID: 12359166

(2R)-α-Tocopherol (Mixture of Diastereomers) Properties

Names and Identifiers

• (2R)-α-Tocopherol (Mixture of Diastereomers)
• (2R)-α-Tocopherol (M
• VITAMIN E
• HMS3371A04
• AK109456
• (2R)-
• A-Tocopherol (Mixture of Diastereomers)
• (2R)-2,5,7,8-Tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-ol
• SCHEMBL8408151
• rel-(+)-alpha-Tocopherol; rel-D-alpha-Tocopherol
• (+)-alpha-Tocopherol; D-alpha-Tocopherol
• 895518-38-4

• InChIKey： GVJHHUAWPYXKBD-UQIPPQJZSA-N
• Inchi： 1S/C29H50O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h20-22,30H,9-19H2,1-8H3/t21?,22?,29-/m1/s1
• SMILES： O1C2C(C([H])([H])[H])=C(C([H])([H])[H])C(=C(C([H])([H])[H])C=2C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 430.381080833g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 12
• Monoisotopic Mass: 430.381080833g/mol
• Heavy Atom Count: 31
• Complexity: 503
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.7
• Topological Polar Surface Area: 29.5

Experimental Properties

• Boiling Point: 485.9±0.0 °C at 760 mmHg
• Melting Point: 2.5-3.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 210.2±24.4 °C
• Color/Form: Liquid
• Density: 0.9±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tocopherols